Cas no 2137513-05-2 ({[5-(4-methoxyphenyl)-1H-pyrazol-3-yl]methyl}(propan-2-yl)amine)

• Product name: {[5-(4-methoxyphenyl)-1H-pyrazol-3-yl]methyl}(propan-2-yl)amine
• CAS No: 2137513-05-2
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 5941646
• PubChem ID: 165487946

{[5-(4-methoxyphenyl)-1H-pyrazol-3-yl]methyl}(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 2137513-05-2
• EN300-768107
• {[5-(4-methoxyphenyl)-1H-pyrazol-3-yl]methyl}(propan-2-yl)amine

• Inchi： 1S/C14H19N3O/c1-10(2)15-9-12-8-14(17-16-12)11-4-6-13(18-3)7-5-11/h4-8,10,15H,9H2,1-3H3,(H,16,17)
• InChI Key： SXJFDOJZIXQYHT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=C(CNC(C)C)NN=1

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9Ų
• XLogP3: 2.1

Additional information on {[5-(4-methoxyphenyl)-1H-pyrazol-3-yl]methyl}(propan-2-yl)amine

Comprehensive Overview of {[5-(4-methoxyphenyl)-1H-pyrazol-3-yl]methyl}(propan-2-yl)amine (CAS No. 2137513-05-2)

The compound {[5-(4-methoxyphenyl)-1H-pyrazol-3-yl]methyl}(propan-2-yl)amine, identified by its CAS No. 2137513-05-2, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of a 4-methoxyphenyl group and an isopropylamine moiety in its structure enhances its potential for selective binding and functional versatility.

In recent years, the scientific community has shown growing interest in pyrazole-based compounds due to their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The CAS No. 2137513-05-2 compound, with its methoxy-substituted phenyl ring, is particularly intriguing for researchers exploring targeted drug delivery and enzyme inhibition. Its structural features align with current trends in small-molecule drug discovery, where precision and efficacy are paramount.

From a synthetic chemistry perspective, {[5-(4-methoxyphenyl)-1H-pyrazol-3-yl]methyl}(propan-2-yl)amine exemplifies the importance of heterocyclic chemistry in modern organic synthesis. The pyrazole core serves as a versatile scaffold, enabling modifications that can tailor the compound's physical and chemical properties. This adaptability makes it a valuable candidate for high-throughput screening in drug development pipelines.

The compound's CAS No. 2137513-05-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and biochemical research. Users often inquire about its synthesis protocols, solubility profiles, and stability under various conditions. These queries highlight the need for detailed technical data, which is essential for laboratories focusing on structure-activity relationship (SAR) studies.

Environmental and green chemistry considerations are also pivotal when discussing 2137513-05-2. Researchers are increasingly evaluating the eco-friendly synthesis of such compounds to minimize waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and production.

In summary, {[5-(4-methoxyphenyl)-1H-pyrazol-3-yl]methyl}(propan-2-yl)amine (CAS No. 2137513-05-2) represents a promising avenue for interdisciplinary research. Its applications span drug design, material science, and catalysis, making it a compound of significant interest in both academic and industrial settings. Future studies may further elucidate its potential in addressing unmet medical and technological challenges.